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Compound of Interest

Compound Name: Captan-d6

CAS No.: 1330190-00-5

Cat. No.: B15565400

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the isotopic purity of Captan-d6, a

deuterated analog of the fungicide Captan. Captan-d6 is crucial as an internal standard in

analytical chemistry, particularly for mass spectrometry-based quantification of Captan in

various matrices. This document outlines the specifications for isotopic purity, details the

experimental protocols for its determination, and illustrates the analytical workflow and the

compound's mechanism of action.

Data Presentation: Isotopic Purity Specifications
The isotopic purity of Captan-d6 is a critical parameter that ensures its suitability as an internal

standard. High isotopic enrichment minimizes interference from the unlabeled analyte, leading

to more accurate and precise quantification. The table below summarizes the typical

specifications for Captan-d6.
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Parameter Specification Method of Analysis

Isotopic Purity
≥98% Deuterated Forms (d1-

d6)
Mass Spectrometry (MS)

Chemical Purity >95%
High-Performance Liquid

Chromatography (HPLC)

CAS Number 1330190-00-5 -

Molecular Formula C₉H₂D₆Cl₃NO₂S -

Experimental Protocols
The determination of isotopic purity for deuterated compounds like Captan-d6 primarily relies

on Mass Spectrometry (MS) and Quantitative Nuclear Magnetic Resonance (qNMR)

spectroscopy.

Determination of Isotopic Purity by Mass Spectrometry
(GC-MS/MS)
Gas Chromatography-Tandem Mass Spectrometry (GC-MS/MS) is a highly sensitive and

specific method for determining the isotopic distribution of volatile and semi-volatile

compounds.

1. Sample Preparation:

Prepare a stock solution of Captan-d6 in a suitable organic solvent (e.g., acetonitrile) at a

concentration of approximately 1 mg/mL.

Prepare a series of dilutions from the stock solution to create calibration standards.

Prepare a solution of unlabeled Captan as a reference.

2. Instrumental Analysis:

Gas Chromatograph (GC):

Injection Volume: 1 µL
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Injector Temperature: 250 °C

Carrier Gas: Helium at a constant flow rate.

Oven Temperature Program: An appropriate temperature gradient is used to ensure good

chromatographic separation. For example, start at 100°C, hold for 1 minute, then ramp to

280°C at 20°C/min, and hold for 5 minutes.

Mass Spectrometer (MS/MS):

Ionization Mode: Electron Ionization (EI)

Acquisition Mode: Multiple Reaction Monitoring (MRM) is often used for quantification in

complex matrices, but for purity assessment of a standard, a full scan in single MS mode

is also informative.

Mass Range: Scan a mass range that includes the molecular ions of both unlabeled

Captan and Captan-d6.

3. Data Analysis:

Acquire the mass spectra for both the unlabeled Captan and the Captan-d6 standard.

For Captan-d6, determine the relative abundances of the different deuterated species (d0 to

d6) by integrating the corresponding ion peaks.

Correct the observed abundances for the natural isotopic abundance of other elements in

the molecule (e.g., ¹³C, ³⁷Cl, ¹⁵N, ³⁴S).

The isotopic purity is calculated as the percentage of the sum of the intensities of the

deuterated ions (d1 to d6) relative to the total intensity of all isotopic peaks (d0 to d6).

Determination of Isotopic Purity by Quantitative NMR
(qNMR)
Quantitative ¹H NMR is a powerful technique for determining the purity of a substance and can

also be used to assess the degree of deuteration by comparing the integrals of residual proton

signals to an internal standard of known purity and concentration.
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1. Sample Preparation:

Accurately weigh a known amount of the Captan-d6 standard (e.g., 5-10 mg).

Accurately weigh a known amount of a suitable internal standard (e.g., maleic anhydride,

dimethyl sulfone). The internal standard should have a known purity and signals that do not

overlap with the analyte signals.

Dissolve both the Captan-d6 and the internal standard in a known volume of a deuterated

solvent (e.g., Chloroform-d, Acetone-d6) in an NMR tube.

2. NMR Spectroscopy:

Spectrometer: A high-field NMR spectrometer (e.g., 400 MHz or higher) is recommended for

better signal dispersion.

Acquisition Parameters:

A sufficient relaxation delay (D1) should be used (typically 5 times the longest T1

relaxation time of the signals of interest) to ensure full magnetization recovery and

accurate integration.

Acquire the ¹H NMR spectrum with a sufficient number of scans to obtain a good signal-to-

noise ratio.

3. Data Analysis:

Process the NMR spectrum (phasing, baseline correction).

Integrate the signals corresponding to the residual protons in the deuterated positions of

Captan-d6 and the signals of the internal standard.

The degree of deuteration can be calculated by comparing the integral of the residual proton

signals to the integral of a non-deuterated position in the Captan-d6 molecule or to the

internal standard.

The chemical purity can also be determined from the same spectrum by comparing the

integral of a known Captan-d6 signal to the integral of the internal standard.
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Caption: Experimental workflow for the determination of the isotopic purity of Captan-d6.
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Caption: Simplified reaction pathway for Captan's fungicidal mechanism of action.[1][2][3][4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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